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Compound of Interest

2-(4-Benzoyl-3-
Compound Name:

hydroxyphenoxy)ethyl acrylate

Cat. No.: B098720

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 2-(4-Benzoyl-3-
hydroxyphenoxy)ethyl acrylate, a versatile monomer widely utilized for its ultraviolet (UV)
absorbing properties. This document details its chemical identity, properties, synthesis, and key
applications, with a focus on quantitative data and experimental protocols to support
researchers and professionals in drug development and material science.

Chemical Identity and Synonyms

2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate is known by a variety of names in scientific
literature and commercial products. A comprehensive list of its synonyms is provided below to
aid in literature searches and material sourcing.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b098720?utm_src=pdf-interest
https://www.benchchem.com/product/b098720?utm_src=pdf-body
https://www.benchchem.com/product/b098720?utm_src=pdf-body
https://www.benchchem.com/product/b098720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Type Identifier
2-(4-benzoyl-3-hydroxyphenoxy)ethyl prop-2-

IUPAC Name ( yl-3-hydroxyp y)ethyl prop
enoate[1]

CAS Number 16432-81-8[1][2]

EC Number 240-488-4

Cyasorb UV 2098, CYASORB UV-2098, UV-
2098, UV 416[1]

Trade Names

Common Synonyms 2-Hydroxy-4-acryloxyethoxybenzophenone

4-(2-Acryloxyethoxy)-2-hydroxybenzophenone

2-Propenoic acid, 2-(4-benzoyl-3-
hydroxyphenoxy)ethyl ester[1]

Acrylic acid, 4-ester with 2-hydroxy-4-(2-
hydroxyethoxy)benzophenone[1]

2-[3-hydroxy-4-(phenylcarbonyl)phenoxy]ethyl
prop-2-enoate[1]

Physicochemical Properties

A summary of the key physicochemical properties of 2-(4-Benzoyl-3-hydroxyphenoxy)ethyl
acrylate is presented in the table below.
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Property Value
Molecular Formula C1sH160s[1]
Molecular Weight 312.32 g/mol [3]
White to off-white or light yellow powder/needle-
Appearance ]
like crystals
Melting Point 77-80 °C (lit.)[4]
B Soluble in common organic solvents; Insoluble
Solubility )
In water
Purity >95-99%

Synthesis Protocol

The primary synthetic route for 2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate involves the
esterification of 4-benzoyl-3-hydroxyphenol with acryloyl chloride. A representative
experimental protocol is detailed below.

Materials:
e 4-Benzoyl-3-hydroxyphenol (1.0 equivalent)

Acryloyl chloride (1.2-1.5 equivalents)

Triethylamine (1.5 equivalents)

Anhydrous dichloromethane (DCM)

Nitrogen gas

Procedure:

 |In areaction vessel under a nitrogen atmosphere, dissolve 4-benzoyl-3-hydroxyphenol in
anhydrous dichloromethane.

e Cool the solution to 0-5 °C using an ice bath.
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Slowly add triethylamine to the reaction mixture, which acts as a base and catalyst.

Add acryloyl chloride dropwise to the solution over a period of time, maintaining the
temperature at 0-5 °C.

Allow the reaction to proceed at 0-5 °C for 2 hours.

Gradually warm the reaction mixture to room temperature and stir for an additional 12 hours
to ensure the reaction goes to completion.

Upon completion, the reaction mixture can be worked up using standard procedures,
including washing with water and brine, drying over an anhydrous salt (e.g., sodium sulfate),
and removal of the solvent under reduced pressure.

The crude product can be purified by recrystallization or column chromatography to yield the
final product.
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Reactants
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Synthesis workflow for 2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate.

Mechanism of Action as a UV Absorber

The primary function of 2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate is to protect materials
from degradation caused by exposure to ultraviolet radiation. The benzophenone moiety within
its structure is a potent chromophore that efficiently absorbs UV light, particularly in the UVA

and UVB regions.
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Upon absorption of a UV photon, the molecule is promoted to an excited electronic state. It
then rapidly and efficiently dissipates this energy through non-radiative pathways, primarily as
heat, returning to its ground state. This process of absorbing harmful UV energy and converting
it into harmless thermal energy prevents the UV radiation from initiating detrimental
photochemical reactions, such as bond cleavage, within the polymer matrix it is incorporated
into. This mechanism is crucial for preventing yellowing, chalking, and loss of mechanical
properties in materials exposed to sunlight.

UV Photon (hv)

Absorption

Molecule in
Ground State

Molecule in

Excited State Protected Material

Heat Dissipation

Click to download full resolution via product page

Mechanism of UV absorption and energy dissipation.

Applications and Performance Data
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Due to its polymerizable acrylate group, 2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate can
be covalently bonded into a polymer backbone. This significantly reduces issues of migration
and leaching that can occur with non-reactive UV absorbers, ensuring long-term protection.

Key Application Areas:

o Ophthalmic Devices: It is widely used as a UV-blocking agent in the manufacturing of contact
lenses and intraocular lenses, protecting the eye from harmful UV radiation.

o Polymer Coatings: Incorporated into various coatings, such as those for automotive finishes
and wood, to prevent degradation, yellowing, and loss of gloss upon sun exposure.

o Adhesives and Dental Fillings: Its polymerizable nature and UV-absorbing properties make it
a valuable component in dental composites and other adhesive formulations.

» Photolithography: The benzophenone moiety can act as a photoinitiator, making it useful in
high-resolution photolithographic processes for creating micro- and nanostructures.

Application Key Performance Benefit Typical Concentration

Covalent bonding prevents
Contact Lenses leaching, ensuring long-term Varies by formulation

UV protection for the eye.

Prevents yellowing and
) ) maintains gloss and )
Automotive Coatings o ] 1-3% by weight
mechanical integrity of the

coating.

Protects the underlying wood
Wood Finishes from discoloration and 1-5% by weight

degradation.

_ Enhances photostability and ] )
Dental Composites ] o ) Varies by formulation
longevity of the filling material.

Toxicological and Biocompatibility Considerations
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While 2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate itself has not been extensively studied
for its effects on signaling pathways, research on related benzophenone derivatives has
indicated potential biological interactions. Some benzophenones have been shown to exhibit
estrogenic properties and can generate reactive oxygen species (ROS), which may lead to
cellular stress and apoptosis.

Studies on benzophenone-3 (a related compound) have suggested a potential to attenuate the
MAPK/ERK signaling pathway. Furthermore, some benzophenone derivatives have been
implicated in the activation of the Bax/Bcl-2/Caspase-3 apoptotic pathway in human cell lines.

It is important to note that the covalent incorporation of 2-(4-Benzoyl-3-
hydroxyphenoxy)ethyl acrylate into a polymer matrix is designed to minimize its leaching and
subsequent biological interaction. However, for applications in drug development and
biomedical devices, thorough biocompatibility and toxicological assessments are essential.
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Potential biological interactions of leached benzophenone derivatives.
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This technical guide provides a foundational understanding of 2-(4-Benzoyl-3-
hydroxyphenoxy)ethyl acrylate. For specific applications, further research and empirical
testing are recommended to optimize formulations and ensure safety and efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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